3-amino-N-(4-ethoxyphenyl)-5,6,7,8,9,10-hexahydrocycloocta[b]thieno[3,2-e]pyridine-2-carboxamide

• Molecular Formula: C22H25N3O2S
• Molecular Weight: 395.5 g/mol
• IUPAC Name: 6-amino-N-(4-ethoxyphenyl)-4-thia-2-azatricyclo[7.6.0.03,7]pentadeca-1,3(7),5,8-tetraene-5-carboxamide
• InChI: InChI=1S/C22H25N3O2S/c1-2-27-16-11-9-15(10-12-16)24-21(26)20-19(23)17-13-14-7-5-3-4-6-8-18(14)25-22(17)28-20/h9-13H,2-8,23H2,1H3,(H,24,26)
• InChI Key: JBVFEYCDUXNKCQ-UHFFFAOYSA-N
• SMILES: CCOC1=CC=C(C=C1)NC(=O)C2=C(C3=CC4=C(CCCCCC4)N=C3S2)N
• Canonical SMILES: CCOC1=CC=C(C=C1)NC(=O)C2=C(C3=C(S2)N=C4CCCCCCC4=C3)N

Description

3-amino-N-(4-ethoxyphenyl)-5,6,7,8,9,10-hexahydrocycloocta[b]thieno[3,2-e]pyridine-2-carboxamide is a chemical compound with potential applications in scientific research.

Mechanism of Action

The exact mechanism of action of 3-amino-N-(4-ethoxyphenyl)-5,6,7,8,9,10-hexahydrocycloocta[b]thieno[3,2-e]pyridine-2-carboxamide is not fully understood. However, it has been suggested that the compound may act by inhibiting the activity of certain enzymes involved in cancer cell growth and proliferation.
Biochemical and Physiological Effects:
Studies have shown that 3-amino-N-(4-ethoxyphenyl)-5,6,7,8,9,10-hexahydrocycloocta[b]thieno[3,2-e]pyridine-2-carboxamide can induce apoptosis (programmed cell death) in cancer cells. It has also been found to inhibit the production of reactive oxygen species (ROS) and reduce inflammation.

Advantages and Limitations for Lab Experiments

One advantage of using 3-amino-N-(4-ethoxyphenyl)-5,6,7,8,9,10-hexahydrocycloocta[b]thieno[3,2-e]pyridine-2-carboxamide in lab experiments is its potential as an anticancer agent. However, one limitation is that the exact mechanism of action is not fully understood, which may make it difficult to optimize its use in research.

Future Directions

There are several potential future directions for research involving 3-amino-N-(4-ethoxyphenyl)-5,6,7,8,9,10-hexahydrocycloocta[b]thieno[3,2-e]pyridine-2-carboxamide. These include:
1. Further studies to elucidate the mechanism of action of the compound.
2. Investigation of the compound's potential as a therapeutic agent for cancer and other diseases.
3. Optimization of the synthesis method to improve yield and purity.
4. Development of new derivatives of the compound with improved properties.
In conclusion, 3-amino-N-(4-ethoxyphenyl)-5,6,7,8,9,10-hexahydrocycloocta[b]thieno[3,2-e]pyridine-2-carboxamide is a chemical compound with potential applications in scientific research. It has been found to have anti-inflammatory, antioxidant, and antitumor activities, and has potential as an anticancer agent. Further research is needed to fully understand its mechanism of action and optimize its use in research.

Synthesis Methods

The synthesis of 3-amino-N-(4-ethoxyphenyl)-5,6,7,8,9,10-hexahydrocycloocta[b]thieno[3,2-e]pyridine-2-carboxamide involves the reaction between 2-aminothiophenol, ethyl 4-bromoacetate, and cyclooct-4-en-1-one in the presence of sodium ethoxide. This reaction leads to the formation of the desired compound in good yield.

Scientific Research Applications

3-amino-N-(4-ethoxyphenyl)-5,6,7,8,9,10-hexahydrocycloocta[b]thieno[3,2-e]pyridine-2-carboxamide has potential applications in scientific research. It has been reported to have anti-inflammatory, antioxidant, and antitumor activities. It has also been found to inhibit the growth of cancer cells and induce cell death in vitro.